FOG9

• Molecular Formula: C30H47N3O9S
• Molecular Weight: 625.8
• InChI: InChI=1S/C30H47N3O9S/c1-2-3-4-5-6-7-8-9-10-15-23(16-11-13-22(34)14-12-17-27(36)37)43-21-25(29(40)32-20-28(38)39)33-26(35)19-18-24(31)30(41)42/h6-7,9-11,13,23-25H,2-5,8,12,14-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b7-6-,10-9-,13-11-
• InChI Key: HUKLMIHNCYZKON-OWJNGHGZSA-N
• SMILES: CCCCC/C=CC/C=CCC(C/C=CC(=O)CCCC(=O)O)SCC(N)(C(=O)NCC(=O)O)N1C(=O)CCC1C(=O)O
• synonyms: 5-OxoETE-glutathione

Description

FOG9 is formed through the conjugation of 5-oxoETE with glutathione in a 1,6 Michael addition at C-9. The biological activity of FOG9 has not been determined. However, FOG7, a 1,4-adduct formed within murine peritoneal macrophages, was found to be highly potent in stimulating eosinophil and neutrophil chemotaxis. FOG7 was also capable of initiating actin polymerization without elevating intracellular free calcium ion concentration within either the eosinophil neutrophils or PMNL.

Scientific Research Applications

1. Fog and IoT: An Overview of Research Opportunities

Fog computing, emerging as a vital architecture in the realm of computing, storage, control, and networking, extends these services closer to end-users along the cloud-to-things continuum. It's notably influential in mobile and wireline scenarios, hardware and software, network edge, access networks, end users, and includes both data plane and control plane components. This architecture significantly supports a variety of applications, including Internet of Things (IoT), fifth-generation (5G) wireless systems, and embedded artificial intelligence (AI), presenting numerous opportunities and challenges, especially in the networking context of IoT (Chiang & Zhang, 2016).

2. Fog Research: A Review of Past Achievements and Future Perspectives

Fog research, crucial for meteorologists, physical scientists, engineers, medical doctors, biologists, and environmentalists, focuses on understanding fog's direct and indirect effects on human life. Fog impacts various sectors, including aviation, marine, and land transportation, leading to economic losses comparable to those from severe weather events. Despite extensive research, fog forecasting remains challenging due to its dependence on complex, small-scale processes (Gultepe et al., 2007).

3. Work-in-Progress: Fog Computing for Adaptive Human-Robot Collaboration

Fog computing is reshaping the design of time-sensitive industrial applications, introducing new challenges in domains like computer architectures, networks, robotics, and real-time systems. An example application in human-robot collaboration demonstrates these research challenges (Struhár, Papadopoulos, & Behnam, 2018).

4. LANFEX: A Field and Modeling Study to Improve Understanding and Forecasting of Radiation Fog

The Local and Nonlocal Fog Experiment (LANFEX) aims to enhance understanding of radiation fog formation through combined field and numerical studies. It investigates the subtle turbulent conditions necessary for radiation fog formation within a stable boundary layer and identifies gaps in aerosol activation, turbulence, and cloud micro- and macrophysics in model parameterizations (Price et al., 2018).

5. Fog Computing in Healthcare–A Review and Discussion

Fog computing's architecture supports applications requiring real-time response and low latency, especially in healthcare. This review explores application-specific tasks in healthcare that can benefit from fog computing, discussing the tradeoffs in network execution levels and emphasizing the need for a coherent approach toward fog computing in healthcare (Kraemer, Braten, Tamkittikhun, & Palma, 2017).

6. PARISFOG: Shedding New Light on Fog Physical Processes

The ParisFog field experiment aimed to study continental fog, focusing on understanding the interactions of critical physical processes like thermodynamics, radiative dynamics, microphysics, and aerosol and droplet chemistry. This research enhances fog forecasting capabilities by exploring these nonlinear interactions (Haeffelin et al., 2010).